5-amino-N-(3,4-dimethoxyphenethyl)-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[(4-methylphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C21H25N5O3/c1-14-4-6-16(7-5-14)13-26-20(22)19(24-25-26)21(27)23-11-10-15-8-9-17(28-2)18(12-15)29-3/h4-9,12H,10-11,13,22H2,1-3H3,(H,23,27)
• InChI Key: HFLZPUMZFHYYGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)NCCC3=CC(=C(C=C3)OC)OC)N
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol

Description

5-amino-N-(3,4-dimethoxyphenethyl)-1-(4-methylbenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Triazole derivatives, including those structurally related to the specified compound, have been synthesized and evaluated for their antimicrobial activities. For instance, novel 1,2,4-triazole derivatives have shown promising antimicrobial properties against various microorganisms. These findings suggest that structurally similar compounds may possess significant biological activities, offering potential for the development of new antimicrobial agents (Bektaş et al., 2007).

Chemical Synthesis and Reactivity

The chemical synthesis of triazole derivatives involves versatile reactions that enable the creation of a wide range of functionalized compounds. For example, 1,2,3-triazole analogs have been synthesized through reactions involving amino-1,2,3-triazole-5-carboxamides, showcasing the chemical reactivity and synthetic utility of triazole cores in creating structurally diverse molecules. These synthetic strategies could be applicable to the synthesis and modification of the specified compound, highlighting its potential for diverse chemical applications (Albert, 1970).

Applications in Peptidomimetics and Biological Active Compounds

Triazole derivatives serve as key scaffolds in the design of peptidomimetics and biologically active compounds. The incorporation of triazole units into peptides or mimetics can influence their biological activities and stability, making them valuable in medicinal chemistry and drug design. The synthesis and functionalization of triazole derivatives, including amino-triazole carboxamides, enable the exploration of their potential in creating novel therapeutic agents (Ferrini et al., 2015).